Cas no 1342173-53-8 (ethyl 5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1342173-53-8
• MF: C₉H₉N₃O₃S
• MW: 239.251060247421
• CID: 6120293
• PubChem ID: 63379764
• Update Time: 2025-05-20

ethyl 5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methyl-5-thiazolyl)-, ethyl ester
• 1342173-53-8
• CS-0290912
• EN300-1120081
• Ethyl 5-(4-methylthiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate
• AKOS012685927

• Inchi： 1S/C9H9N3O3S/c1-3-14-9(13)7-11-8(15-12-7)6-5(2)10-4-16-6/h4H,3H2,1-2H3
• InChI Key： ROWNAEOTYLRQOJ-UHFFFAOYSA-N
• SMILES： O1C(C2SC=NC=2C)=NC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 239.03646233g/mol
• Monoisotopic Mass: 239.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 386.5±44.0 °C(Predicted)
• pka: 0.12±0.10(Predicted)

Additional information on ethyl 5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate

Introduction to Ethyl 5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1342173-53-8)

Ethyl 5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate, identified by its CAS number 1342173-53-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiazole ring and an oxadiazole moiety, contribute to its unique chemical properties and biological interactions.

The thiazole ring is a sulfur-containing heterocycle that is widely recognized for its role in various biological processes. It is a key structural component in numerous natural products and pharmaceuticals, including antibiotics and antifungal agents. The incorporation of a 4-methyl-1,3-thiazol-5-yl substituent in Ethyl 5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate enhances its pharmacological potential by introducing additional functional groups that can interact with biological targets. This modification can influence the compound's solubility, metabolic stability, and binding affinity to specific receptors or enzymes.

The oxadiazole moiety is another critical feature of this compound. Oxadiazoles are five-membered heterocycles containing two oxygen atoms and one nitrogen atom. They are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of an oxadiazole ring in Ethyl 5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate suggests that this compound may exhibit similar pharmacological effects. Furthermore, the carboxylate ester group at the 3-position of the oxadiazole ring can serve as a site for further chemical modifications, allowing for the development of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The combination of a thiazole and an oxadiazole moiety in Ethyl 5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate positions it as a promising candidate for further investigation. Studies have shown that such hybrid structures can exhibit enhanced biological activity compared to individual components. For instance, derivatives containing both thiazole and oxadiazole moieties have demonstrated potent activity against various pathogens and have shown promise in preclinical trials.

The chemical synthesis of Ethyl 5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the thiazole precursor followed by functionalization to introduce the oxadiazole ring. The final step involves esterification to introduce the carboxylate group at the 3-position of the oxadiazole ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in these transformations.

The pharmacological evaluation of Ethyl 5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole-3-carboxylate has revealed several interesting properties. In vitro studies have indicated that this compound exhibits significant inhibitory activity against various enzymes and receptors involved in pathogenic processes. For example, it has shown potent inhibition of certain kinases that are implicated in cancer progression. Additionally, preliminary animal studies have suggested that this compound may possess anti-inflammatory properties by modulating inflammatory pathways.

The potential therapeutic applications of Ethyl 5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oaxdiazolecarboxylic acid are diverse and span multiple disease areas. Its ability to interact with multiple biological targets makes it a versatile candidate for drug development. Researchers are exploring its potential use in treating infectious diseases by targeting bacterial or viral enzymes essential for their survival. Furthermore，it is being investigated for its anti-inflammatory effects，which could make it useful in managing chronic inflammatory conditions such as rheumatoid arthritis or inflammatory bowel disease.

The safety profile of Ethil 5-(4-methyl-l，s-thiazoIe~s-yI)-l，z，s-oXa~laZOl~e~a-r-Carboxyla te is still under investigation，but preliminary studies suggest that it exhibits moderate toxicity at higher doses。However，its low toxicity at therapeutic doses makes it an attractive candidate for further development。Pharmacokinetic studies are being conducted to understand how the body processes this compound，including its absorption、distribution、metabolism，and excretion。These studies will provide valuable insights into optimizing dosing regimens and minimizing potential side effects。

The future directionsof research on Ethil 5-(4-methyl-l，s-thiazoIe~s-yI)-l，z，s-oXa~laZOl~e~a-r-Carboxyla te include further explorationof its mechanismsof actionand identificationof new therapeutic applications。Additionally， efforts are underwayto develop more potentand selective derivativesby modifyingthe structural featuresof this molecule。Collaboration between chemists、biologistsand pharmacologistsis essentialto acceleratethe discoveryand developmentof novel therapeuticsbased onthis promising scaffold。